Cas no 127956-27-8 (6-(difluoromethyl)-1H-Indole)

6-(difluoromethyl)-1H-Indole structure
6-(difluoromethyl)-1H-Indole structure
Product Name:6-(difluoromethyl)-1H-Indole
CAS No:127956-27-8
MF:C9H7F2N
MW:167.155389070511
MDL:MFCD12924742
CID:157909
PubChem ID:195551
Update Time:2025-04-19

6-(difluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,6-(difluoromethyl)-
    • 6-(difluoromethyl)indole
    • 1H-Indole,6-(difluoromethyl)
    • 6-(Difluoromethyl)-1H-indole
    • MFCD12924742
    • F12258
    • AKOS023601109
    • CS-0120409
    • AS-47133
    • DTXSID90155755
    • SSZMGMWFFIVDPL-UHFFFAOYSA-N
    • 1H-Indole, 6-(difluoromethyl)-
    • 127956-27-8
    • DTXCID5078246
    • 6-(difluoromethyl)-1H-Indole
    • MDL: MFCD12924742
    • Inchi: 1S/C9H7F2N/c10-9(11)7-2-1-6-3-4-12-8(6)5-7/h1-5,9,12H
    • InChI Key: SSZMGMWFFIVDPL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C=CNC=2C=1)F

Computed Properties

  • Exact Mass: 166.04688
  • Monoisotopic Mass: 167.054656
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Density: 1.287
  • Boiling Point: 282.7°Cat760mmHg
  • Flash Point: 124.8°C
  • Refractive Index: 1.589
  • PSA: 12.89

6-(difluoromethyl)-1H-Indole Pricemore >>

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